Cas no 2229645-39-8 (4-(5-chloro-2-methoxyphenyl)but-3-en-2-amine)

• Product Name: 4-(5-chloro-2-methoxyphenyl)but-3-en-2-amine
• CAS No: 2229645-39-8
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 5942397
• PubChem ID: 165784714
• Update Time: 2025-06-10

4-(5-chloro-2-methoxyphenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-methoxyphenyl)but-3-en-2-amine
• EN300-1975589
• 2229645-39-8

• Inchi： 1S/C11H14ClNO/c1-8(13)3-4-9-7-10(12)5-6-11(9)14-2/h3-8H,13H2,1-2H3/b4-3+
• InChI Key： UBFLFOVPXFUWKD-ONEGZZNKSA-N
• SMILES： ClC1C=CC(=C(C=1)/C=C/C(C)N)OC

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(5-chloro-2-methoxyphenyl)but-3-en-2-amine

4-(5-Chloro-2-methoxyphenyl)but-3-en-2-amine: An Emerging Compound in Medicinal Chemistry

4-(5-Chloro-2-methoxyphenyl)but-3-en-2-amine (CAS No. 2229645-39-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted amines and exhibits a combination of aromatic and aliphatic functionalities, making it a promising candidate for various therapeutic applications.

The molecular structure of 4-(5-chloro-2-methoxyphenyl)but-3-en-2-amine consists of a butenamine backbone with a 5-chloro-2-methoxyphenyl substituent. The presence of the chlorine and methoxy groups on the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. These properties have been extensively studied in recent research, highlighting the compound's potential as a lead molecule for drug discovery.

In terms of synthesis, 4-(5-chloro-2-methoxyphenyl)but-3-en-2-amine can be prepared through several routes, including palladium-catalyzed coupling reactions and Wittig reactions. The choice of synthetic method often depends on the desired purity and yield, as well as the availability of starting materials. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic protocols, which are increasingly being adopted in both academic and industrial settings.

The biological activity of 4-(5-chloro-2-methoxyphenyl)but-3-en-2-amine has been investigated in various in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, preliminary research suggests that it may have neuroprotective effects, which could be beneficial in neurodegenerative disorders like Alzheimer's disease.

One of the key areas of interest for 4-(5-chloro-2-methoxyphenyl)but-3-en-2-amine is its potential as an anticancer agent. In vitro studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and prostate cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are known to play crucial roles in cancer cell survival and proliferation.

To further explore the therapeutic potential of 4-(5-chloro-2-methoxyphenyl)but-3-en-2-amine, several preclinical studies have been conducted to evaluate its pharmacokinetic and pharmacodynamic properties. These studies have provided valuable insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The results indicate that the compound has favorable pharmacokinetic properties, with good oral bioavailability and low toxicity at therapeutic doses.

In addition to its potential therapeutic applications, 4-(5-chloro-2-methoxyphenyl)but-3-en-2-amine has also been studied for its use as a chemical probe in biological research. Its ability to selectively interact with specific protein targets makes it a useful tool for elucidating molecular mechanisms underlying various diseases. For example, it has been used to investigate the role of certain enzymes in inflammatory pathways and to identify novel targets for drug development.

The future prospects for 4-(5-chloro-2-methoxyphenyl)but-3-en-2-amine are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to guide these efforts. Additionally, efforts are underway to develop prodrugs or drug delivery systems that can improve the bioavailability and efficacy of this compound.

In conclusion, 4-(5-chloro-2-methoxyphenyl)but-3-en-2-amine (CAS No. 2229645-39-8) is an intriguing compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights will emerge, leading to innovative treatments for various diseases.